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Literature Review: 4-((4-
Bromophenoxy)methyl)tetrahydro-2H-pyran
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the available scientific literature for the compound 4-((4-
Bromophenoxy)methyl)tetrahydro-2H-pyran. A comprehensive search of chemical

databases and scientific literature reveals a significant lack of specific data for this particular

molecule. While its chemical structure is registered, there is no published research detailing its

synthesis, biological activity, or any associated experimental protocols. However, substantial

information is available for a closely related isomer, 2-(4-Bromophenoxy)tetrahydro-2H-pyran,

and for the broader class of tetrahydropyran derivatives. This document summarizes the

available information on these related compounds to provide a contextual understanding of this

chemical space.
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A thorough investigation of scientific literature and chemical databases indicates that there is

currently no published data available for 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran.

Chemical property databases confirm its molecular formula as C₁₂H₁₅BrO₂, but do not provide

any citations to primary literature. Consequently, the core requirements of this technical guide

—quantitative data summarization, detailed experimental protocols, and signaling pathway

diagrams—cannot be fulfilled for this specific compound due to the absence of foundational

research.

A Closely Related Isomer: 2-(4-
Bromophenoxy)tetrahydro-2H-pyran
In contrast to the target compound, its isomer, 2-(4-Bromophenoxy)tetrahydro-2H-pyran, is a

commercially available compound with documented properties and applications.

Chemical Properties
The chemical properties of 2-(4-Bromophenoxy)tetrahydro-2H-pyran are summarized in the

table below.

Property Value Source

CAS Number 36603-49-3 [1]

Molecular Formula C₁₁H₁₃BrO₂ [1]

Molecular Weight 257.12 g/mol [1]

IUPAC Name 2-(4-bromophenoxy)oxane [1]

Physical Form
White to light yellow powder or

crystals
[2]

Melting Point 53.0-59.0 °C [2]

Assay (GC) ≥97.5% [2]

Synthesis and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b582422?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenoxy_tetrahydro-2H-pyran
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenoxy_tetrahydro-2H-pyran
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenoxy_tetrahydro-2H-pyran
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenoxy_tetrahydro-2H-pyran
https://www.thermofisher.com/order/catalog/product/H25914.09
https://www.thermofisher.com/order/catalog/product/H25914.09
https://www.thermofisher.com/order/catalog/product/H25914.09
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(4-Bromophenoxy)tetrahydro-2H-pyran is primarily utilized as a building block in organic

synthesis. The tetrahydropyranyl (THP) ether serves as a common protecting group for

alcohols and phenols due to its ease of introduction and cleavage under specific acidic

conditions.[3] Its stability in the presence of strong bases, organometallic reagents, and

hydrides makes it a versatile tool in multi-step syntheses.[3]

The Tetrahydropyran Scaffold in Medicinal
Chemistry
The tetrahydropyran (THP) ring is a prevalent structural motif in a wide range of biologically

active compounds and approved pharmaceuticals. Its presence often imparts favorable

pharmacokinetic properties. The general class of tetrahydropyran derivatives has been the

subject of extensive research, revealing a broad spectrum of biological activities.

General Synthesis of Substituted Tetrahydropyrans
Several synthetic strategies have been developed for the construction of the tetrahydropyran

ring. These methods often focus on achieving high diastereoselectivity. Common approaches

include:

Prins Cyclization: The acid-catalyzed condensation of an alkene or alkyne with an aldehyde.

Hetero-Diels-Alder Reactions: The [4+2] cycloaddition of a diene with an aldehyde.

Intramolecular Epoxide Ring Opening: The cyclization of 4,5-epoxy alcohols to form the

tetrahydropyran ring.[4]

Maitland-Japp Reaction: A one-pot, multi-component reaction for the synthesis of highly

substituted tetrahydropyran-4-ones.[5]

The general workflow for the synthesis of substituted tetrahydropyran-4-ones via a Maitland-

Japp type reaction is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b582422#literature-review-of-4-4-bromophenoxy-
methyl-tetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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